![molecular formula C15H27Cl2N5O2 B2368395 2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide dihydrochloride CAS No. 1351642-84-6](/img/structure/B2368395.png)
2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide dihydrochloride
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Description
2-(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide dihydrochloride is a useful research compound. Its molecular formula is C15H27Cl2N5O2 and its molecular weight is 380.31. The purity is usually 95%.
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Scientific Research Applications
1. Inhibitor for Human Acyl-Coenzyme A: Cholesterol O-acyltransferase (ACAT)
This compound has been identified as a potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1, exhibiting significant selectivity over human ACAT-2. Its unique molecular design enhances aqueous solubility and oral absorption, showing promise for treating diseases involving ACAT-1 overexpression (K. Shibuya et al., 2018).
2. Anthelmintic Activity
The compound has been used in synthesizing derivatives that demonstrated anthelmintic activity against Pheretima posthumous. This indicates its potential utility in developing treatments for parasitic worm infections (P. S. Kumar & J. Sahoo, 2014).
3. Anticancer Activity
N-phenyl derivatives of this compound have been synthesized and tested for in vitro anticancer activity against various human cancer cell lines, showing significant cytotoxic effects. This suggests its potential application in cancer therapy (Lingaiah Boddu et al., 2018).
4. Human Histamine H3 Receptor Agonism
Derivatives of this compound have been explored for their affinity to the human histamine H3 receptor, indicating potential use in treating disorders related to histamine activity (M. Ishikawa et al., 2010).
5. Anti-Inflammatory Activity
The compound has been utilized in synthesizing derivatives with in vitro and in vivo anti-inflammatory activity, highlighting its potential in developing anti-inflammatory treatments (Aejaz Ahmed et al., 2017).
6. Antidepressant and Antianxiety Activity
Piperazine derivatives of the compound have shown antidepressant activities in behavioral despair tests and significant antianxiety activity in plus maze methods, suggesting potential in mental health treatment (J. Kumar et al., 2017).
Properties
IUPAC Name |
2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-N-(oxolan-2-ylmethyl)acetamide;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N5O2.2ClH/c1-18-5-4-16-15(18)20-8-6-19(7-9-20)12-14(21)17-11-13-3-2-10-22-13;;/h4-5,13H,2-3,6-12H2,1H3,(H,17,21);2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFVOZCSNUDZKSE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1N2CCN(CC2)CC(=O)NCC3CCCO3.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H27Cl2N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.